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Compound of Interest

Compound Name: 10-Undecenyl acetate

Cat. No.: B091539

For researchers, scientists, and drug development professionals, the meticulous management
of chemical reagents is paramount to ensuring a safe and compliant laboratory environment.
This guide provides essential, step-by-step procedures for the proper disposal of 10-
undecenyl acetate, promoting a culture of safety and operational excellence. Adherence to
these protocols is critical for the protection of laboratory personnel and the environment.

Key Safety and Physical Properties of 10-Undecenyl
Acetate

A thorough understanding of a substance's properties is fundamental to its safe handling and
disposal. While 10-undecenyl acetate is reported by many sources as not meeting GHS
hazard criteria, it is prudent to handle it with care as some information suggests it can be a skin
irritant.[1][2] It is also classified as a combustible liquid. The following table summarizes key
guantitative data for 10-undecenyl acetate.
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Property Value

Molecular Formula C13H2402[1]

Molecular Weight 212.33 g/mol [1]

CAS Number 112-19-6[1]

Physical State Colorless liquid[1][3]

Boiling Point 269.0t0 271.0 °C @ 760.00 mm Hg[1]
Flash Point >110°C (>230°F)[3]

Soluble in most organic solvents; 1 mlin 2 ml

Solubility
80% alcohol[1][3]

Hazard Identification and Personal Protective
Equipment (PPE)

Given its classification as a combustible liquid and potential for skin irritation, strict adherence
to safety protocols and the use of appropriate Personal Protective Equipment (PPE) are
mandatory when handling 10-undecenyl acetate.

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.
o Skin Protection: Wear suitable protective clothing and chemical-resistant gloves.[4]

» Respiratory Protection: In case of insufficient ventilation, use an appropriate respirator.

Step-by-Step Disposal Protocol for 10-Undecenyl
Acetate

The proper disposal of 10-undecenyl acetate is a critical procedure that must be followed to
prevent harm to individuals and the environment. This protocol provides clear, actionable steps
for laboratory personnel.

o Waste Identification and Segregation:
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o lIdentify all waste containing 10-undecenyl acetate, including the pure substance,
contaminated labware (e.g., pipettes, flasks), and spill cleanup materials.

o This waste should be treated as chemical waste.[5][6] Do not mix with non-hazardous
waste.

Containment:

o Collect all 10-undecenyl acetate waste in a designated, properly labeled, and sealed
container. The container must be compatible with the chemical. Plastic bottles are often
preferred over glass for hazardous waste when compatibility is not an issue.[5]

o The container must be clearly marked with the words "Hazardous Waste" and the full
chemical name "10-Undecenyl Acetate".[5] Abbreviations or chemical formulas are not
sufficient.[5]

Labeling:
o Ensure the hazardous waste tag is completed with the following information:

» Full common chemical name and quantity of the waste. For mixtures, each chemical
must be listed.[5]

» Date of waste generation.[5]
= Place of origin (department, room number).[5]
» Principal Investigator's name and telephone number.[5]

Storage:

[¢]

Store the waste container in a designated hazardous waste storage area.[7]

[e]

Keep the container closed except when adding waste.[7][8]

o

Use secondary containment to capture any potential spills or leaks.[7] The secondary
container should be chemically compatible and able to hold 110% of the volume of the
primary container.[7]
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o Segregate from incompatible materials such as strong oxidizing agents.[4][9]

e Disposal Request:
o Do not dispose of 10-undecenyl acetate down the drain or in regular trash.[5]

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup and disposal.[5][10]

o Submit a completed hazardous waste information form as required by your institution.[5]
Spill Cleanup Protocol
In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Evacuate unnecessary personnel and ensure the area is well-
ventilated.[9][11]

» Control Ignition Sources: Eliminate all ignition sources such as sparks or flames.[9][12]
o Absorb Spill: Use an inert absorbent material like sand or earth to soak up the spill.[11][12]

o Collect Waste: Carefully collect the absorbent material and any contaminated soil into the
designated hazardous waste container.[13]

o Decontaminate: Clean the spill area thoroughly.

o Report: Report the spill to your EHS department.

Disposal of Empty Containers

Empty containers that held 10-undecenyl acetate must be properly managed:

o Triple-Rinse: Triple-rinse the container with a suitable solvent that can remove the chemical
residue.[8][10]

e Collect Rinsate: The rinsate must be collected and disposed of as hazardous waste.[8][10]
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Container Disposal: After triple-rinsing and allowing it to air dry, the container may be
disposed of in the regular trash, provided the label has been defaced.[8][10]

Logical Flow for Disposal Decision Making

Caption: Decision workflow for the proper disposal of 10-undecenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 10-Undecen-1-yl acetate | C13H2402 | CID 61035 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 10-undecen-1-yl acetate, 112-19-6 [thegoodscentscompany.com]
3. 10-UNDECEN-1-YL ACETATE CAS#: 112-19-6 [m.chemicalbook.com]
4. chemicalbull.com [chemicalbull.com]

5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

6. pfw.edu [pfw.edu]

7. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
8. campussafety.lehigh.edu [campussafety.lehigh.edu]

9. cdn.chemservice.com [cdn.chemservice.com]

10. vumc.org [vumc.org]

11. meridianbioscience.com [meridianbioscience.com]

12. vigon.com [vigon.com]

13. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of 10-Undecenyl Acetate:
A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091539#10-undecenyl-acetate-proper-disposal-
procedures]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b091539?utm_src=pdf-body
https://www.benchchem.com/product/b091539?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/61035
https://pubchem.ncbi.nlm.nih.gov/compound/61035
https://www.thegoodscentscompany.com/data/rw1006581.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6372600_EN.htm
https://www.chemicalbull.com/images/product/MSDS-1759267178.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11019%20English%20SDS%20US.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.meridianbioscience.com/uploads/4160_osha.pdf
https://www.vigon.com/product/acetate-c-10-decyl-acetate/?doc=MSDS/500733_vigon_sds_us_english.pdf&namee=AcetateC10DecylAcetateSDS
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_10_Undecenal_A_Comprehensive_Guide.pdf
https://www.benchchem.com/product/b091539#10-undecenyl-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b091539#10-undecenyl-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b091539#10-undecenyl-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b091539#10-undecenyl-acetate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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